Cas no 808-26-4 (Sancycline)

Sancycline is a semi-synthetic tetracycline derivative with broad-spectrum antibacterial activity. It exhibits potent efficacy against Gram-positive and Gram-negative bacteria, as well as certain atypical pathogens. The compound functions by inhibiting bacterial protein synthesis through reversible binding to the 30S ribosomal subunit. Key advantages include enhanced stability compared to earlier tetracyclines, reduced susceptibility to bacterial resistance mechanisms, and favorable pharmacokinetic properties such as improved oral bioavailability. Sancycline also demonstrates lower phototoxicity and reduced gastrointestinal side effects relative to other tetracycline-class antibiotics. Its structural modifications contribute to expanded clinical utility in treating resistant infections while maintaining a well-characterized safety profile.

Sancycline structure

Product Name:Sancycline

CAS No:808-26-4

MF:C₂₁H₂₂N₂O₇

MW:414.408586025238

MDL:MFCD09842560

CID:39934

PubChem ID:54688686

Update Time:2025-06-11

Sancycline Chemical and Physical Properties

Names and Identifiers

- Sancycline
- (4S,4aS,5aR,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-2-naphthacenecarboxamide
- Minocycline Impurity B
- 6-demethyl-6-deoxy-tetracycline
- 6-Demethyl-6-deoxytetracycline
- 6-deoxi-6-demethyl-tetracycline
- Bonomycin
- GS 2147
- Norcycline
- Sancycline (USAN/INN)
- DTXSID5057836
- (4S,4aS,5aR,12aS)-4-(dimethylamino)-3,10,12,12a-tetrahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
- CHEBI:135671
- SCHEMBL112644
- BS-22405
- (4S,4aS,5aR,12aS)-4-(dimethylamino)-3,10,12,12a-tetrahydroxy-1,11-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
- Sancyclinum [INN-Latin]
- MFCD00864992
- 4-Dimethylamino-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-2-napththacenecarboxamide, hydrochloride
- AKOS022186417
- (4S,4aS,5aR,12aR)-4-(dimethylamino)-1,10,11,12a-tetrahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
- CHEMBL2009312
- NCI60_004256
- Q27285586
- NSC 51812 (as hydrochloride)
- (4S,4AS,5AR,12AS)-4-(DIMETHYLAMINO)-3,10,12,12A-TETRAHYDROXY-1,11-DIOXO-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-2-NAPHTHACENECARBOXAMIDE
- SANCYCLINE [INN]
- A864642
- Bonomycin (TN)
- Tox21_113907
- s5859
- 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-, (4S,4aS,5aR,12aS)-
- NSC51812
- SANCYCLINE [USAN]
- SANCYCLINE [MI]
- UNII-ODN00F2SJG
- 808-26-4
- NS00011902
- 808-26-4 (free base)
- GS-2147
- SCHEMBL23271182
- Sanciclina
- 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-, (4S-(4alpha,4aalpha,5aalpha,12aalpha))-
- 4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-2-naphthacenecarboxamide
- D05796
- Sanciclina [INN-Spanish]
- (4S,4aS,12aS)-4-(dimethylamino)-3,10,12,12a-tetrahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
- XDVCLKFLRAWGIT-ADOAZJKMSA-N
- HY-17466
- Sancyclinum
- EX-A210
- 4beta-Dimethylamino-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12abeta-tetrahydroxy-1,11-dioxo-2-naphthacencarboxamid
- Sancycline free base
- CS-5602
- Sancycline [USAN:INN]
- DTXCID6031625
- AKOS037517260
- SCHEMBL1649653
- CAS-808-26-4
- NCGC00262909-01
- ODN00F2SJG
- (4S,4aS,5aR,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-2-naphthacenecarboxamide (ACI)
- 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-, [4S-(4α,4aα,5aα,12aα)]- (ZCI)
- DA-77669
- MDL： MFCD09842560
- Inchi： 1S/C21H22N2O7/c1-23(2)15-10-7-9-6-8-4-3-5-11(24)12(8)16(25)13(9)18(27)21(10,30)19(28)14(17(15)26)20(22)29/h3-5,9-10,15,24,26-27,30H,6-7H2,1-2H3,(H2,22,29)/t9-,10-,15-,21-/m0/s1
- InChI Key： XDVCLKFLRAWGIT-ADOAZJKMSA-N
- SMILES： O[C@]12C(O)=C3C(C4C(O)=CC=CC=4C[C@H]3C[C@H]1[C@@H](C(=C(C2=O)C(=O)N)O)N(C)C)=O

Computed Properties

Exact Mass: 414.14300
Monoisotopic Mass: 414.142701
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 30
Rotatable Bond Count: 2
Complexity: 892
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 420
XLogP3: 1.2
Topological Polar Surface Area: 161

Experimental Properties

Density: 1.6±0.1 g/cm3
Melting Point: 224-2280C (dec)
Boiling Point: 750.9±60.0 °C at 760 mmHg
Flash Point: 407.9±32.9 °C
Refractive Index: 1.734
PSA: 161.39000
LogP: 0.82090
Vapor Pressure: 0.0±2.6 mmHg at 25°C

Sancycline Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Sancycline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-17466-10mM*1mLinDMSO	Sancycline	808-26-4	99.12%	10mM*1mLinDMSO	￥970	2022-03-28
MedChemExpress	HY-17466-5mg	Sancycline	808-26-4	98.01%	5mg	￥500	2025-04-16
MedChemExpress	HY-17466-10mg	Sancycline	808-26-4	98.01%	10mg	￥800	2025-04-16
MedChemExpress	HY-17466-25mg	Sancycline	808-26-4	98.01%	25mg	￥1600	2025-04-16
MedChemExpress	HY-17466-50mg	Sancycline	808-26-4	98.01%	50mg	￥2600	2025-04-16
MedChemExpress	HY-17466-100mg	Sancycline	808-26-4	98.01%	100mg	￥3900	2025-04-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	S14846-1g	Sancycline	808-26-4	96%	1g	7358CNY	2021-05-08
S e l l e c k ZHONG GUO	S5859-5mg	Sancycline	808-26-4	99.55%	5mg	¥876.72	2023-09-15
S e l l e c k ZHONG GUO	S5859-25mg	Sancycline	808-26-4	99.55%	25mg	￥2678.45	2022-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.	S14846-1g	Sancycline	808-26-4	96%	1g	7358.0CNY	2021-07-13

Sancycline Production Method

Production Method 1

127-33-3

808-26-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 6 h, 40 °C

Reference

Synthesis and neuroprotective activity of novel C4, C7 derivatives in tetracycline series

Zhou, Zhan-yun; et al, Journal of Chinese Pharmaceutical Sciences, 2004, 13(3), 217-220

Sancycline Raw materials

Demeclocycline

Sancycline Preparation Products

Sancycline (808-26-4)

Sancycline Suppliers

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(CAS:808-26-4)山环素

Order Number:LE2456162

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Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:38

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808-26-4 (Sancycline) Related Products

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:808-26-4)山环素

Purity:99%

Quantity:25KG,200KG,1000KG

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